5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide

• Molecular Formula: C11H9BrClNO2S2
• Molecular Weight: 366.7 g/mol
• IUPAC Name: 5-bromo-N-(3-chloro-4-methylphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H9BrClNO2S2/c1-7-2-3-8(6-9(7)13)14-18(15,16)11-5-4-10(12)17-11/h2-6,14H,1H3
• InChI Key: QNJDHEZGHZUVCZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(S2)Br)Cl

Description

5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and cancer. Additionally, it has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also exhibits anti-cancer activity by inducing apoptosis in cancer cells. Furthermore, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide in lab experiments include its potent anti-inflammatory and anti-cancer activity, as well as its potential use in the treatment of neurodegenerative diseases. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments. Additionally, its potential toxicity and side effects need to be carefully evaluated before using it in clinical trials.

Future Directions

There are several future directions for the study of 5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, its potential use as a diagnostic tool for the detection of inflammation and cancer needs to be explored further. Finally, the development of more efficient synthesis methods and analogs of 5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide could lead to the discovery of more potent and selective compounds for therapeutic use.

Synthesis Methods

The synthesis of 5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide involves the reaction of 3-chloro-4-methylphenylamine with 2-bromoethanesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield. The purity of the compound can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

5-bromo-N-(3-chloro-4-methylphenyl)-2-thiophenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have anti-cancer activity by inducing apoptosis in cancer cells. Furthermore, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.